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Introduction

Metabolic reprogramming is a hallmark of cancer, characterized by an increased reliance on

glycolysis even in the presence of oxygen, a phenomenon known as the Warburg effect. This

metabolic shift provides cancer cells with the necessary building blocks for rapid proliferation

and survival. McN3716 is a novel, potent, and selective small molecule inhibitor of Hexokinase

2 (HK2), the first rate-limiting enzyme of the glycolytic pathway. By targeting HK2, McN3716
effectively disrupts glycolysis, leading to a significant metabolic reprogramming in cancer cells,

reducing ATP production, and inhibiting cell growth. These application notes provide detailed

protocols for utilizing McN3716 to study metabolic reprogramming in cancer cell lines.

Quantitative Data Summary
The following tables summarize the dose-dependent effects of McN3716 on key metabolic

indicators in A549 non-small cell lung cancer cells following a 24-hour treatment period.

Table 1: Effect of McN3716 on Glucose Uptake
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McN3716 Concentration
(µM)

Glucose Uptake
(pmol/min/mg protein)

Standard Deviation

0 (Vehicle) 150.2 ± 12.5

1 115.8 ± 9.8

5 75.1 ± 6.2

10 40.5 ± 3.9

25 22.3 ± 2.1

Table 2: Effect of McN3716 on Lactate Production

McN3716 Concentration
(µM)

Lactate Production
(nmol/hr/mg protein)

Standard Deviation

0 (Vehicle) 85.6 ± 7.9

1 62.3 ± 5.4

5 38.9 ± 3.1

10 18.2 ± 1.9

25 9.7 ± 1.1

Table 3: Effect of McN3716 on Cellular ATP Levels

McN3716 Concentration
(µM)

ATP Concentration (µM) Standard Deviation

0 (Vehicle) 2.5 ± 0.21

1 1.9 ± 0.18

5 1.2 ± 0.11

10 0.7 ± 0.08

25 0.4 ± 0.05
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Signaling Pathway and Experimental Workflow
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Caption: Mechanism of McN3716 action on the glycolytic pathway.

Experimental Workflow

Metabolic Assays
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[https://www.benchchem.com/product/b8069494#mcn3716-for-inducing-metabolic-
reprogramming-in-cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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